Cas no 2138015-35-5 (1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid structure
2138015-35-5 structure
Product Name:1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:2138015-35-5
MF:C16H17NO6
MW:319.309284925461
CID:5995545
PubChem ID:165489422
Update Time:2025-05-17

1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 1-[2-(tert-butoxy)-2-oxoethyl]-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 2138015-35-5
    • EN300-1165631
    • Inchi: 1S/C16H17NO6/c1-16(2,3)23-13(18)8-17-7-11(10-4-5-22-9-10)6-12(14(17)19)15(20)21/h4-7,9H,8H2,1-3H3,(H,20,21)
    • InChI Key: DWTGSDWFURTRMA-UHFFFAOYSA-N
    • SMILES: O(C(CN1C(C(C(=O)O)=CC(C2=COC=C2)=C1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 319.10558726g/mol
  • Monoisotopic Mass: 319.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 97Ų

1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>

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Additional information on 1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138015-35-5)

1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138015-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a dihydropyridine core with a furan-3-yl substituent and a tert-butoxy ester group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given the prevalence of dihydropyridine derivatives in medicinal chemistry.

The compound's CAS No. 2138015-35-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its furan-3-yl moiety is notable for contributing to electron-rich aromatic systems, which are often exploited in the design of catalysts and photochemical materials. Meanwhile, the tert-butoxy group enhances solubility and stability, addressing common challenges in synthetic workflows. These attributes align with current trends in green chemistry, where researchers prioritize sustainable and efficient synthetic routes.

In the context of drug development, 1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been explored for its potential to modulate biological targets. The dihydropyridine scaffold is a well-known pharmacophore found in calcium channel blockers and antioxidants, sparking interest in its derivatives for cardiovascular and neurodegenerative therapies. Recent studies also highlight its relevance in cancer research, where furan-containing compounds exhibit promising antiproliferative effects. This dual functionality positions the compound as a valuable tool for multi-target drug design.

From a synthetic perspective, the compound's carboxylic acid group offers a handle for further derivatization, enabling the creation of amides, esters, and other functionalized analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery. Computational chemists frequently use such scaffolds to train machine learning models for predicting bioactivity, reflecting the growing intersection of cheminformatics and experimental science.

Environmental and regulatory considerations further underscore the importance of CAS No. 2138015-35-5. As industries adopt stricter REACH and FDA guidelines, understanding the ecological impact of chemical intermediates becomes paramount. The compound's degradability and toxicity profile are active areas of investigation, particularly in light of the circular economy movement. Researchers are optimizing its synthesis to minimize waste and energy consumption, aligning with sustainable development goals (SDGs).

In summary, 1-2-(tert-butoxy)-2-oxoethyl-5-(furan-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a convergence of innovation in synthetic chemistry, pharmacology, and sustainability. Its structural complexity and functional diversity make it a subject of enduring interest across academic and industrial sectors, driving advancements in precision medicine and green manufacturing.

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